Cas no 2171612-58-9 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4,4-difluorobutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4,4-difluorobutanoic acid
• CAS No: 2171612-58-9
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 5800570
• PubChem ID: 165500779
• Update Time: 2025-06-22

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4,4-difluorobutanoic acid
• EN300-1563217
• 2171612-58-9
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-4,4-difluorobutanoic acid

• Inchi： 1S/C25H26F2N2O5/c1-2-3-12-20(24(32)28-21(23(26)27)13-22(30)31)29-25(33)34-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h2,4-11,19-21,23H,1,3,12-14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： IBROHAWXHSADQA-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4,4-difluorobutanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4,4-difluorobutanoic Acid (CAS No. 2171612-58-9): A Comprehensive Overview

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4,4-difluorobutanoic acid (CAS No. 2171612-58-9) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features and potential applications in various research and therapeutic contexts.

The 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4,4-difluorobutanoic acid is a derivative of the well-known Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the desired sequence formation. The presence of the Fmoc group at the amino terminus of the molecule provides a convenient handle for solid-phase peptide synthesis (SPPS), making it an essential reagent in the synthesis of complex peptides and proteins.

One of the key features of this compound is the presence of a double bond in the hexenyl chain, which introduces additional chemical reactivity and structural flexibility. This double bond can be selectively modified through various chemical reactions, such as hydrogenation or addition reactions, to create a wide range of derivatives with tailored properties. The 4,4-difluorobutanoic acid moiety further enhances the compound's stability and solubility, making it suitable for use in aqueous environments.

In recent years, there has been a growing interest in the use of Fmoc-protected amino acid derivatives for developing novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of these compounds in modulating protein-protein interactions (PPIs), which are crucial for many biological processes and disease states. The ability to precisely control the structure and reactivity of these molecules makes them valuable tools for probing complex biological systems and designing targeted therapies.

The structural complexity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4,4-difluorobutanoic acid also makes it an attractive candidate for use in advanced drug delivery systems. Researchers have explored its potential as a prodrug or as part of a prodrug strategy, where the Fmoc group can be cleaved under specific physiological conditions to release an active therapeutic agent. This approach can improve drug bioavailability and reduce side effects by ensuring that the active compound is released only at the target site.

Beyond its applications in drug development, this compound has also found use in materials science and nanotechnology. The unique combination of functional groups and structural features allows it to be incorporated into various polymeric materials, enhancing their mechanical properties and functional performance. For example, a study published in Advanced Materials demonstrated the use of Fmoc-containing monomers to create self-assembling nanostructures with tunable properties for applications in tissue engineering and drug delivery.

In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-4,4-difluorobutanoic acid (CAS No. 2171612-58-9) is a versatile and multifunctional compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers working in chemical biology, medicinal chemistry, materials science, and nanotechnology. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex biological systems.